4-Chloro-3-cyclopropoxy-2-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 4-chloro-3-cyclopropyloxy-2-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-6-3-4-11-8(10)7(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: YNXOMZJJWZEOKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2I)Cl

Description

4-Chloro-3-cyclopropoxy-2-iodopyridine is a halogenated pyridine derivative featuring a chloro group at position 4, a cyclopropoxy group at position 3, and an iodine atom at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-3-cyclopropoxy-2-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the iodination of 4-chloro-3-cyclopropoxypyridine using iodine and a suitable oxidizing agent . The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane under reflux conditions.

Industrial Production Methods: Industrial production of 4-Chloro-3-cyclopropoxy-2-iodopyridine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, can optimize the production process .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-3-cyclopropoxy-2-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding oxides or reduction to remove halogen atoms.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium methoxide can yield methoxy-substituted pyridine derivatives .

Scientific Research Applications

4-Chloro-3-cyclopropoxy-2-iodopyridine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the development of biologically active molecules, including potential drug candidates.

Medicine: It is investigated for its potential therapeutic properties, particularly in the treatment of various diseases.

Industry: The compound is utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-3-cyclopropoxy-2-iodopyridine involves its interaction with specific molecular targets. The presence of chlorine and iodine atoms allows the compound to act as both a nucleophile and an electrophile, facilitating various chemical transformations . The cyclopropoxy group enhances its reactivity and stability, making it a versatile intermediate in organic synthesis .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Features/Applications	Reference
4-Chloro-3-cyclopropoxy-2-iodopyridine	Cl (4), cyclopropoxy (3), I (2)	Not reported	High steric strain; radiopharma use
3-Chloro-2-fluoro-4-iodopyridine	Cl (3), F (2), I (4)	257.43	Halogen diversity; Suzuki coupling
4-Chloro-5-fluoro-2-methylpyridine	Cl (4), F (5), CH₃ (2)	Not reported	Drug intermediates; agrochemicals
2-Chloro-3-(dimethoxymethyl)-4-iodopyridine	Cl (2), dimethoxymethyl (3), I (4)	Not reported	Electron-donating groups; synthesis
4-Chloro-3-iodopyridin-2-amine	Cl (4), I (3), NH₂ (2)	Not reported	Nucleophilic reactivity; ligands

Key Observations:

• Halogen Positioning : The position of iodine significantly impacts reactivity. For example, 3-Chloro-2-fluoro-4-iodopyridine (I at position 4) may favor electrophilic substitution at the para position , whereas iodine at position 2 in the target compound could alter regioselectivity in cross-coupling reactions.
• Cyclopropoxy vs. Methoxy Groups : The cyclopropoxy group in the target compound introduces greater steric hindrance and ring strain compared to methoxy or dimethoxymethyl groups (e.g., in 2-Chloro-3-(dimethoxymethyl)-4-iodopyridine) . This may enhance reactivity in nucleophilic substitutions.
• Amino vs.

Reactivity and Stability

• Electrophilic Substitution : Iodine’s leaving group ability varies with substituents. In 4-Chloro-3-cyclopropoxy-2-iodopyridine, the cyclopropoxy group’s electron-withdrawing effect (via ring strain) may activate the pyridine ring for substitution at position 2 or 3.
• Cross-Coupling Potential: Iodinated pyridines are valuable in Suzuki-Miyaura couplings. For instance, 3-Chloro-2-fluoro-4-iodopyridine (MW 257.43) is used in synthesizing biaryl structures , suggesting similar utility for the target compound.
• Thermal Stability : Cyclopropane rings are prone to ring-opening under thermal stress, which could limit the target compound’s stability compared to analogs with saturated substituents (e.g., methyl groups in 4-Chloro-5-fluoro-2-methylpyridine) .